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Compound of Interest

Compound Name: Chitinase-IN-2

Cat. No.: B1139308 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents are paramount to ensuring a safe laboratory environment. This document

provides a comprehensive guide to the proper disposal procedures for Chitinase-IN-2, a

potent inhibitor of insect chitinase and N-acetylhexosaminidase. Adherence to these guidelines

is crucial for minimizing environmental impact and maintaining workplace safety.

Chemical and Safety Data for Chitinase-IN-2
A clear understanding of the compound's properties is the first step toward safe handling and

disposal. The following table summarizes key data for Chitinase-IN-2.
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Property Value Reference

CAS Number 1579991-63-1 [1][2]

Molecular Formula C20H21N5O2S [1][2]

Molecular Weight 395.48 g/mol [1]

Appearance Solid Powder

Purity ≥98%

Primary Hazard

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.

Storage
Dry, dark, and at -20°C for up

to 1 year.

Usage
For research use only. Not for

human or therapeutic use.

**Step-by-Step Disposal Protocol for Chitinase-IN-2
While specific institutional and local regulations must always be followed, the following protocol

outlines the general steps for the safe disposal of Chitinase-IN-2.

1. Personal Protective Equipment (PPE):

Before handling Chitinase-IN-2, ensure you are wearing appropriate PPE, including safety

goggles, gloves, and a lab coat. In cases of inadequate ventilation, respiratory protection

should be worn.

2. Waste Collection:

Collect waste Chitinase-IN-2, including any contaminated consumables (e.g., pipette tips,

tubes), in a designated and clearly labeled hazardous waste container.

Avoid mixing with other incompatible waste streams. While specific incompatibilities for

Chitinase-IN-2 are not listed, it is good practice to avoid mixing with strong oxidizing agents,
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strong acids, and strong bases.

3. Labeling:

Ensure the hazardous waste container is accurately labeled with the full chemical name

("Chitinase-IN-2"), the CAS number (1579991-63-1), and the appropriate hazard symbols.

4. Temporary Storage:

Store the sealed waste container in a designated, secure, and well-ventilated area away

from general laboratory traffic.

The storage temperature for the waste should be in line with the compound's storage

requirements to prevent any degradation that might lead to unknown hazards.

5. Final Disposal:

The final disposal of Chitinase-IN-2 must be conducted through an approved waste disposal

plant.

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the chemical waste. Do not attempt to dispose of Chitinase-IN-2
down the drain or in regular trash.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Chitinase-IN-2,

from initial handling to final disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1139308?utm_src=pdf-body
https://www.benchchem.com/product/b1139308?utm_src=pdf-body
https://www.benchchem.com/product/b1139308?utm_src=pdf-body
https://www.benchchem.com/product/b1139308?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Handling
Chitinase-IN-2

Step 1: Wear Appropriate
Personal Protective Equipment (PPE)

Step 2: Collect Waste in
Designated Hazardous Container

Step 3: Accurately Label
Waste Container

Step 4: Temporary Storage
in Secure Area

Step 5: Contact Institutional
EHS for Pickup

Final Disposal by an
Approved Waste Disposal Plant

End: Safe Disposal
Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Chitinase-IN-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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